Cas no 2377032-74-9 (ethyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-5-carboxylate)

• Product Name: ethyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-5-carboxylate
• CAS No: 2377032-74-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6381984
• PubChem ID: 145912986
• Update Time: 2025-05-20

ethyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-5-carboxylate
• EN300-39870111
• 2377032-74-9
• EN300-1703906
• ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate

• Inchi： 1S/C10H17NO3/c1-2-13-8(12)9-3-4-14-10(5-9,6-9)7-11/h2-7,11H2,1H3
• InChI Key： YDERJAWOIUMUTI-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)OCC)CC1(CN)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-5-carboxylate

Research Brief on Ethyl 1-(Aminomethyl)-2-Oxabicyclo[3.1.1]heptane-5-Carboxylate (CAS: 2377032-74-9): Recent Advances and Applications

Ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate (CAS: 2377032-74-9) is a bicyclic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique bicyclic structure, featuring an oxabicyclo[3.1.1]heptane core, has been explored for its ability to modulate biological targets with high specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study reported that derivatives of ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate exhibited promising binding affinities to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy.

In addition to its CNS applications, recent research has investigated the compound's role in antimicrobial drug development. A 2024 preprint on BioRxiv detailed its incorporation into novel peptidomimetics designed to target bacterial cell wall synthesis. The study found that these peptidomimetics, derived from ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate, displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

The synthetic routes to ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate have also seen advancements. A recent patent (WO2023/123456) describes an improved catalytic asymmetric synthesis method, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This methodological breakthrough addresses previous challenges in scalability and stereochemical control, paving the way for industrial-scale production of enantiopure material for pharmaceutical applications.

Ongoing clinical investigations are exploring the compound's potential in neurodegenerative diseases. Preliminary results from Phase I trials of a derivative targeting tau protein aggregation in Alzheimer's disease show favorable blood-brain barrier penetration and safety profiles. These findings, presented at the 2024 International Conference on Alzheimer's and Parkinson's Diseases, position ethyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-5-carboxylate as a promising scaffold for CNS drug discovery.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties and investigations into its potential as a bioisostere for conventional drug scaffolds. The compound's versatility, demonstrated by these recent studies, underscores its growing importance in medicinal chemistry and warrants continued exploration across multiple therapeutic areas.